![molecular formula C16H19N3O3 B2565044 1-((5-(furan-2-yl)pyridin-3-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea CAS No. 2034538-11-7](/img/structure/B2565044.png)
1-((5-(furan-2-yl)pyridin-3-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea
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Description
1-((5-(furan-2-yl)pyridin-3-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a synthetic compound that has been the subject of scientific research due to its potential applications in medicine. This compound has been synthesized using various methods and has shown promising results in various studies.
Scientific Research Applications
Synthesis of Novel Pyridine and Naphthyridine Derivatives
A study by Abdelrazek et al. (2010) explored the synthesis of novel pyridine and naphthyridine derivatives through dimerization reactions and subsequent reactions with arene diazonium salts and hydrazines. This work demonstrates the compound's utility in generating complex heterocyclic structures, which could have potential applications in pharmaceuticals and materials science (Abdelrazek, Kassab, Metwally, & Sobhy, 2010).
Development of One-Pot Synthesis Methods
Ghorbani‐Vaghei et al. (2015) reported a one-pot diastereoselective three-component reaction for the synthesis of furano and pyrano pyrimidinones (thiones), highlighting the compound's role in facilitating efficient synthesis routes for complex heterocycles (Ghorbani‐Vaghei, Maghbooli, Mahmoodi, & Shahriari, 2015).
Intramolecular Hydrogen Bonding and Cytosine Complexation
Chien et al. (2004) investigated the equilibria between conformational isomers of pyrid-2-yl ureas, revealing insights into their intramolecular hydrogen bonding and ability to bind cytosine. This study could imply the compound's relevance in biochemical and medicinal chemistry applications (Chien, Leung, Su, Li, Liu, & Wang, 2004).
Molecular Assembly and Coordination Chemistry
Stephenson and Ward (2011) explored the self-assembly of bis-bidentate bridging ligands with transition metal dications to form molecular squares, cubes, and chains. This research illustrates the potential of such compounds in constructing complex molecular architectures for material science and nanotechnology applications (Stephenson & Ward, 2011).
Regioselective Synthesis and Chemical Characterization
Koza, Karahan, and Balcı (2010) reported the regioselective synthesis of the 5,6-dihydro-4H-furo[2,3-c]pyrrol-4-one skeleton, presenting a new class of compounds. This study underscores the compound's utility in generating novel chemical entities with potential applications in drug discovery and development (Koza, Karahan, & Balcı, 2010).
properties
IUPAC Name |
1-[[5-(furan-2-yl)pyridin-3-yl]methyl]-3-(oxan-4-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3/c20-16(19-14-3-6-21-7-4-14)18-10-12-8-13(11-17-9-12)15-2-1-5-22-15/h1-2,5,8-9,11,14H,3-4,6-7,10H2,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHVYROWWXMBKBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NC(=O)NCC2=CC(=CN=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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